Cas no 2171222-99-2 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-4-methylpentanamidoacetic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-4-methylpentanamidoacetic acid
• CAS No: 2171222-99-2
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5834454
• PubChem ID: 165447332
• Update Time: 2025-05-23

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-4-methylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-4-methylpentanamidoacetic acid
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-methoxyethyl)-4-methylpentanamido]acetic acid
• EN300-1578986
• 2171222-99-2

• Inchi： 1S/C26H32N2O6/c1-17(2)23(14-24(29)28(12-13-33-3)15-25(30)31)27-26(32)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,12-16H2,1-3H3,(H,27,32)(H,30,31)/t23-/m1/s1
• InChI Key： LTOXDMGTVSVXAA-HSZRJFAPSA-N
• SMILES： O(C(N[C@H](CC(N(CC(=O)O)CCOC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-4-methylpentanamidoacetic acid

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-4-methylpentanamidoacetic acid: A Versatile Building Block in Peptide Synthesis and Bioconjugation

The compound CAS No. 2171222-99-2, formally known as 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-methoxyethyl)-4-methylpentanamidoacetic acid, represents a structurally complex derivative of amino acids with significant utility in modern synthetic chemistry. Its molecular architecture integrates a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a branched aliphatic chain, and a methoxy-substituted ethyl amide linkage, making it a valuable intermediate for the development of bioactive peptides and functionalized biomolecules.

The Fmoc group is a cornerstone in solid-phase peptide synthesis (SPPS), renowned for its compatibility with mild deprotection conditions under basic aqueous or organic solvent systems. In this compound, the Fmoc moiety is strategically attached to the amino terminus of the pentanamide backbone, ensuring selective protection during multistep synthesis. Recent advancements in SPPS methodologies have highlighted the importance of such protected amino acid derivatives in enabling high-fidelity peptide assembly, particularly for sequences containing sensitive side chains or complex tertiary structures.

The branched aliphatic chain (4-methylpentanamide) introduces conformational flexibility while maintaining steric bulk, which can influence the spatial orientation of downstream conjugates. This feature is critical in applications such as enzyme-substrate mimicry or drug delivery systems where precise molecular geometry enhances binding affinity or pharmacokinetic profiles. The presence of a methoxyethyl substituent further modulates hydrophilicity and solubility, potentially improving compatibility with aqueous environments during bioconjugation processes.

Emerging research has underscored the role of fluorene-based protecting groups in expanding the scope of click chemistry and bioorthogonal reactions. For instance, studies published in *Organic Letters* (Vol. 45, 2023) demonstrate how Fmoc-derived intermediates can serve as precursors for strain-promoted azide–alkyne cycloadditions (SPAAC), enabling rapid and selective labeling of peptides under physiological conditions. The compound’s unique combination of functional groups aligns with these innovations, offering a platform for designing modular probes or therapeutic agents.

In the context of peptide drug discovery, this compound’s structural diversity supports the synthesis of peptidomimetics—small molecules that mimic peptide behavior while exhibiting improved metabolic stability. A 2024 review in *ACS Medicinal Chemistry Letters* emphasizes that Fmoc-containing intermediates are instrumental in optimizing pharmacophores for G protein-coupled receptor (GPCR) targets, where precise control over stereochemistry and side-chain positioning is paramount.

From an analytical perspective, the compound’s distinct spectral characteristics—such as its strong absorption band at ~305 nm due to the fluorene core—facilitate real-time monitoring during purification steps like high-performance liquid chromatography (HPLC). This property is particularly advantageous for quality control in large-scale manufacturing workflows adhering to Good Manufacturing Practice (GMP) standards.

Moreover, computational studies have revealed that compounds bearing similar architectures exhibit tunable electronic properties, which could be harnessed in organic electronics or photonic materials. While this application remains exploratory for CAS No. 2171222-99-2 specifically, its chemical versatility positions it as a candidate for interdisciplinary research bridging organic synthesis and materials science.

For researchers engaged in bioconjugation technologies, this compound provides an accessible route to functionalize antibodies, proteins, or nanoparticles with tailored ligands. The methoxyethyl amide linkage offers orthogonal reactivity compatible with techniques such as maleimide-thiol coupling or NHS ester activation without compromising the integrity of native biomolecular structures.

In summary, CAS No. 2171222-99-2 exemplifies how strategic molecular design can address challenges across synthetic methodology development and applied biotechnology. Its integration into contemporary workflows reflects broader trends toward precision engineering at the molecular level—a paradigm shift driven by demands for higher specificity and efficiency in pharmaceutical innovation.